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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of sec-
butylcyclohexane, with a primary focus on its boiling point. This document includes a

compilation of reported physical data, a detailed experimental protocol for boiling point

determination based on established standards, and visualizations to elucidate key concepts

and workflows.

Physical and Chemical Properties of sec-
Butylcyclohexane
sec-Butylcyclohexane is a cycloalkane with the chemical formula C10H20. It is a colorless

liquid at room temperature and is used in various industrial applications, including as a solvent

and a chemical intermediate. An accurate understanding of its physical properties is crucial for

its application in scientific research and chemical synthesis.

Data Presentation
The following table summarizes the key physical properties of sec-butylcyclohexane compiled

from various sources. It is important to note that slight variations in reported values can occur

due to different experimental conditions and measurement techniques.
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Property Value

Boiling Point
171-172 °C[1], 179.3 °C at 760 mmHg[2],

179.35 °C[1][3]

Melting Point -84.33 °C (estimate)[1][3]

Density 0.801 g/cm³[2], 0.8131 g/cm³[1][3]

Vapor Pressure 1.28 mmHg at 25 °C[2][3]

Flash Point 48.2 °C[2][3]

Refractive Index 1.44[2], 1.4467[3]

Molecular Formula C₁₀H₂₀[2][3][4][5][6]

Molecular Weight 140.27 g/mol [3][4][5]

CAS Number 7058-01-7[2][3][4][5][6]

Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic

physical property that can be used for identification and purity assessment. A standard and

widely accepted method for determining the boiling point of volatile organic liquids like sec-
butylcyclohexane is distillation.

Experimental Protocol: Distillation Method (Based on
ASTM D1078)
This protocol outlines the determination of the boiling point of sec-butylcyclohexane using a

simple distillation apparatus. This method is consistent with the principles outlined in the ASTM

D1078 standard for determining the distillation range of volatile organic liquids.[3][7][8][9][10]

2.1.1. Materials and Apparatus

sec-Butylcyclohexane sample

Distillation flask (e.g., 250 mL)
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Condenser (Liebig or similar)

Adapter

Receiving cylinder (graduated)

Thermometer (calibrated, with appropriate range)

Heating mantle or oil bath

Boiling chips

Clamps and stands

2.1.2. Procedure

Apparatus Setup:

Assemble the distillation apparatus as shown in the diagram below. Ensure all joints are

securely clamped.

Place a few boiling chips in the distillation flask to ensure smooth boiling.

Add a measured volume (e.g., 100 mL) of sec-butylcyclohexane to the distillation flask.

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation flask. This ensures the measured temperature is that of the vapor in

equilibrium with the liquid.

Connect the condenser to a cold water source, with water entering at the bottom and

exiting at the top.

Place the receiving cylinder at the outlet of the condenser to collect the distillate.

Distillation:

Begin heating the distillation flask gently using the heating mantle or oil bath.
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Observe the liquid and record the temperature at which the first drop of distillate falls from

the condenser into the receiving cylinder. This is the initial boiling point.

Continue the distillation at a steady rate (e.g., 4-5 mL per minute).

Record the temperature at regular intervals (e.g., after every 10 mL of distillate is

collected).

The temperature should remain relatively constant throughout the distillation of a pure

compound. This constant temperature is the boiling point.

Record the final temperature when the last of the liquid has vaporized from the flask.

Data Analysis:

The boiling point is reported as the temperature range from the initial boiling point to the

final temperature. For a pure substance, this range should be narrow (typically 1-2 °C).

Visualizations
Logical Relationship of Boiling Point
The following diagram illustrates the relationship between intermolecular forces, vapor

pressure, and the boiling point of a liquid.
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Strength of Intermolecular Forces

Energy Required to Overcome Forces

determines

Vapor Pressure at a Given Temperature

inversely affects

Boiling Point

equals External Pressure at

External Pressure

is equal to Vapor Pressure at

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Distillation Process

Data Analysis

Assemble Distillation Apparatus

Add Boiling Chips and Sample to Flask

Position Thermometer Correctly

Gently Heat the Flask

Record Initial Boiling Point (First Drop)

Maintain Steady Distillation Rate

Record Temperature Periodically

Record Final Temperature

Report Boiling Point Range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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